Cas no 2166718-11-0 (Benzenemethanesulfonamide, 5-fluoro-2-methoxy-)

• Product Name: Benzenemethanesulfonamide, 5-fluoro-2-methoxy-
• CAS No: 2166718-11-0
• MF: C₈H₁₀FNO₃S
• MW: 219.23330450058
• CID: 5260345
• Update Time: 2025-10-28

Benzenemethanesulfonamide, 5-fluoro-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanesulfonamide, 5-fluoro-2-methoxy-

• Inchi： 1S/C8H10FNO3S/c1-13-8-3-2-7(9)4-6(8)5-14(10,11)12/h2-4H,5H2,1H3,(H2,10,11,12)
• InChI Key： XHQONTKKOBNLTJ-UHFFFAOYSA-N
• SMILES： C1(CS(N)(=O)=O)=CC(F)=CC=C1OC

Additional information on Benzenemethanesulfonamide, 5-fluoro-2-methoxy-

Benzenemethanesulfonamide, 5-fluoro-2-methoxy- (CAS No. 2166718-11-0): A Comprehensive Overview

Benzenemethanesulfonamide, 5-fluoro-2-methoxy-, identified by its Chemical Abstracts Service (CAS) number CAS No. 2166718-11-0, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The structural features of Benzenemethanesulfonamide, 5-fluoro-2-methoxy- include a benzene ring substituted with a methanesulfonyl group at the 5-position and a methoxy group at the 2-position, along with a fluorine atom at the 5-position. These substituents contribute to its unique chemical properties and make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The< strong>fluoro substitution at the 5-position of the benzene ring is particularly noteworthy, as fluorine atoms are known to enhance the metabolic stability and binding affinity of drug candidates. This modification can significantly influence the pharmacokinetic and pharmacodynamic properties of derivatives of Benzenemethanesulfonamide, 5-fluoro-2-methoxy-. The presence of both< strong>methoxy and< strong>fluoro groups introduces steric and electronic effects that can modulate reactivity and interactions with biological targets.

In recent years, there has been growing interest in sulfonamides as key scaffolds in drug discovery due to their ability to interact with biological targets through hydrogen bonding and other non-covalent interactions. The< strong>Benzenemethanesulfonamide, 5-fluoro-2-methoxy- structure provides a versatile platform for designing molecules with enhanced selectivity and potency. For instance, modifications at the 2- and 5-positions can be exploited to fine-tune binding to specific enzymes or receptors, making this compound a promising candidate for further development.

The synthesis of< strong>Benzenemethanesulfonamide, 5-fluoro-2-methoxy- involves multi-step organic transformations that highlight its synthetic utility. The introduction of the< strong>methanesulfonyl group typically requires sulfonylation reactions, while the< strong>methoxy and< strong>fluoro substituents can be incorporated through nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions. These synthetic strategies not only demonstrate the versatility of< strong>Benzenemethanesulfonamide, 5-fluoro-2-methoxy- but also provide insights into general methodologies for constructing complex sulfonamide derivatives.

The biological activity of< strong>Benzenemethanesulfonamide, 5-fluoro-2-methoxy- has been explored in various preclinical studies. Its derivatives have shown potential in inhibiting enzymes such as dihydrofolate reductase (DHFR) and thymidylate synthase (TS), which are critical targets in cancer therapy. The< strong>methylsulfonyl-containing moiety is known to enhance binding affinity to these enzymes, while the< strong>methyl-substituted aromatic ring contributes to metabolic stability. Additionally, the< strong>fluorine-substituted analogs exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and resistance to enzymatic degradation.

In addition to its applications in oncology, derivatives of< strong>Benzenemethanesulfonamide, 5-fluoro-2-methoxy- have shown promise in treating infectious diseases and inflammatory conditions. The sulfonamide core is known to interact with bacterial enzymes such as dihydropteroate synthase (DHPS), which is essential for folic acid biosynthesis in pathogens. By inhibiting this enzyme, compounds derived from< strong>Benzenemethanesulfonamide, 5-fluoro-2-methoxy- can effectively disrupt bacterial growth and proliferation.

The development of novel sulfonamide-based drugs has been further advanced by computational chemistry approaches. Molecular modeling studies have helped elucidate the binding modes of these compounds with target proteins, providing insights into structure-activity relationships (SAR). These studies have identified key residues involved in interactions with biological targets and have guided the design of more potent and selective derivatives. For example, computational analysis has revealed that the< strong>methylsulfonyl-containing moiety interacts strongly with polar residues in enzyme active sites, while the< strong>methyl-substituted aromatic ring contributes to hydrophobic interactions.

The role of fluorine atoms in enhancing drug efficacy has been well-documented in literature. In derivatives of< strong>Benzenemethanesulfonamide, 5-fluoro-2-methoxy-, fluorine substitution at the 5-position improves metabolic stability by preventing rapid deactivation through hydrolysis or oxidation. Additionally, fluorine atoms can modulate electronic properties, influencing binding affinity and selectivity. This has led to the development of highly potent fluoro-sulfonamides that exhibit improved pharmacological profiles compared to their non-fluorinated counterparts.

In conclusion,< strong>Benzenemethanesulfonamide, 5-fluoro-2-methoxy-, CAS No. 2166718-11-0, is a versatile compound with significant potential in pharmaceutical applications. Its unique structural features make it an excellent scaffold for designing molecules with enhanced biological activity and improved pharmacokinetic properties. The growing body of research on sulfonamides underscores their importance as therapeutic agents, and compounds derived from< strong>Benzenemethanesulfonamide, 5-fluoro-2-methoxy- are expected to play a crucial role in future drug development efforts.